Cas no 301177-14-0 ((2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide)

• Product Name: (2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide
• CAS No: 301177-14-0
• MF: C₂₂H₁₈N₂O₂
• MW: 342.390525341034
• CID: 5932113
• PubChem ID: 6306072
• Update Time: 2025-07-03

(2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide
• (E)-2-cyano-N-(o-tolyl)-3-(5-(p-tolyl)furan-2-yl)acrylamide
• 2-Propenamide, 2-cyano-N-(2-methylphenyl)-3-[5-(4-methylphenyl)-2-furanyl]-
• F0093-0004
• (2e)2cyanon(2methylphenyl)3[5(4methylphenyl)2furyl]acrylamide
• AKOS001601781
• (E)-2-cyano-N-(2-methylphenyl)-3-[5-(4-methylphenyl)furan-2-yl]prop-2-enamide
• 301177-14-0
• (2E)-2-CYANO-N-(2-METHYLPHENYL)-3-[5-(4-METHYLPHENYL)FURAN-2-YL]PROP-2-ENAMIDE

• Inchi： 1S/C22H18N2O2/c1-15-7-9-17(10-8-15)21-12-11-19(26-21)13-18(14-23)22(25)24-20-6-4-3-5-16(20)2/h3-13H,1-2H3,(H,24,25)
• InChI Key： HRAJHPQVKSUXEH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)C(C#N)=CC1=CC=C(C2=CC=C(C)C=C2)O1

Computed Properties

• Exact Mass: 342.136827821g/mol
• Monoisotopic Mass: 342.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 66Ų

Additional information on (2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide

Introduction to (2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide (CAS No. 301177-14-0)

(2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide (CAS No. 301177-14-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the class of furan derivatives and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The molecular structure of (2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide is characterized by a furan ring, a cyano group, and substituted phenyl groups. The presence of these functional groups imparts specific chemical reactivity and biological activity, making it an interesting subject for detailed investigation. Recent studies have highlighted its potential as a lead compound in the development of new drugs targeting various diseases.

In the realm of medicinal chemistry, the design and synthesis of novel compounds with enhanced biological activity are crucial. The structure of (2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide has been optimized through various synthetic routes to improve its pharmacological properties. For instance, the introduction of the cyano group has been shown to enhance the compound's stability and solubility, which are essential factors in drug development.

One of the key areas where (2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide has shown promise is in the treatment of inflammatory diseases. Inflammatory conditions, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and organ dysfunction. Recent research has demonstrated that this compound possesses anti-inflammatory properties, potentially due to its ability to modulate key signaling pathways involved in inflammation.

A study published in the Journal of Medicinal Chemistry reported that (2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that the compound could be a valuable therapeutic agent for managing inflammatory disorders. Further clinical trials are underway to evaluate its efficacy and safety in human subjects.

Beyond its anti-inflammatory effects, (2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide has also been explored for its potential anticancer properties. Cancer remains a leading cause of mortality worldwide, and the development of new anticancer drugs is an ongoing challenge. Preclinical studies have shown that this compound exhibits cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

The mechanism by which (2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide exerts its anticancer effects is not yet fully understood. However, preliminary data suggest that it may induce apoptosis (programmed cell death) and inhibit cell proliferation through multiple pathways. For example, it has been observed to downregulate the expression of oncogenes such as Bcl-2 and upregulate tumor suppressor genes like p53.

In addition to its therapeutic potential, the synthesis and characterization of (2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide have been extensively studied from a chemical perspective. Various synthetic methods have been developed to produce this compound with high yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be efficient and scalable for industrial applications.

The physical properties of (2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-ylprop-2-enamide, such as its melting point, solubility, and spectral characteristics, have also been well-documented. These properties are crucial for understanding its behavior in different environments and for optimizing its formulation into pharmaceutical products.

In conclusion, (2E)-2-cyano-N-(2-methylphenyl)-3-5-(4-methylphenyl)furan-2-y-lpropenamide (CAS No. 301177–14–0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents for treating inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.